Cas no 896302-87-7 (2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896302-87-7
• MF: C₁₇H₁₉ClN₂O₂S₂
• MW: 382.927960634232
• CID: 5479689
• Update Time: 2025-05-22

2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-chlorophenyl)sulfanylpropanoylamino]-N,4,5-trimethylthiophene-3-carboxamide
• 2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C17H19ClN2O2S2/c1-10-11(2)24-17(15(10)16(22)19-3)20-14(21)8-9-23-13-6-4-12(18)5-7-13/h4-7H,8-9H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： RNMJFTQJNWICGZ-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCSC2=CC=C(Cl)C=C2)SC(C)=C(C)C=1C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide

Comprehensive Overview of 2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-87-7)

2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-87-7) is a specialized organic compound with a unique molecular structure that combines a thiophene core with a chlorophenyl sulfanyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic or agricultural benefits.

The compound's chemical formula and molecular weight make it a candidate for intermediate synthesis in medicinal chemistry. Its thiophene-3-carboxamide backbone is known for its bioactivity, often explored in the development of kinase inhibitors and antimicrobial agents. The presence of the 4-chlorophenyl group enhances its binding affinity to certain biological targets, making it valuable for high-throughput screening (HTS) in drug development pipelines.

In recent years, the demand for custom synthesis of compounds like 2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide has surged, driven by advancements in precision medicine and sustainable agriculture. Laboratories and contract research organizations (CROs) frequently seek this compound for structure-based drug design (SBDD) or as a reference standard in analytical testing. Its CAS No. 896302-87-7 ensures traceability and compliance with regulatory requirements in global markets.

From a synthetic chemistry perspective, the compound's sulfanylpropanamido linker offers versatility for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of fragment-based drug discovery (FBDD), where small molecular fragments are optimized for enhanced efficacy. The N,4,5-trimethylthiophene segment also contributes to improved metabolic stability, a critical factor in pharmacokinetic optimization.

Environmental and green chemistry considerations are increasingly influencing the synthesis and application of such compounds. Researchers are exploring catalytic methods and solvent-free reactions to produce 2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide with minimal waste. This approach resonates with the UN Sustainable Development Goals (SDGs), particularly in reducing the ecological footprint of chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency for research applications. The rise of AI-driven cheminformatics tools has further accelerated its study, enabling predictive modeling of its interactions with biological targets. Such innovations are reshaping how scientists explore small-molecule libraries for next-generation therapeutics.

In summary, 2-{3-(4-chlorophenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-87-7) represents a compelling case study in modern chemical research. Its multifaceted applications—spanning drug discovery, agrochemical innovation, and methodology development—highlight its relevance in addressing contemporary scientific challenges. As the industry prioritizes efficiency and sustainability, this compound is poised to remain a focal point in interdisciplinary research endeavors.